Cas no 1514684-56-0 (1-(pyrimidin-5-yl)cyclopropylmethanamine)

• Product Name: 1-(pyrimidin-5-yl)cyclopropylmethanamine
• CAS No: 1514684-56-0
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 6416531
• PubChem ID: 82594690
• Update Time: 2025-05-20

1-(pyrimidin-5-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(pyrimidin-5-yl)cyclopropylmethanamine
• [1-(pyrimidin-5-yl)cyclopropyl]methanamine
• 1514684-56-0
• EN300-1753495

• Inchi： 1S/C8H11N3/c9-5-8(1-2-8)7-3-10-6-11-4-7/h3-4,6H,1-2,5,9H2
• InChI Key： KGOFDPOTCSYELE-UHFFFAOYSA-N
• SMILES： NCC1(C2=CN=CN=C2)CC1

Computed Properties

• Exact Mass: 149.095297364g/mol
• Monoisotopic Mass: 149.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(pyrimidin-5-yl)cyclopropylmethanamine

Comprehensive Overview of 1-(Pyrimidin-5-yl)cyclopropylmethanamine (CAS No. 1514684-56-0): Properties, Applications, and Industry Insights

1-(Pyrimidin-5-yl)cyclopropylmethanamine (CAS No. 1514684-56-0) is a specialized organic compound featuring a unique pyrimidine-cyclopropyl hybrid structure. This heterocyclic amine has garnered significant attention in pharmaceutical and agrochemical research due to its versatile scaffold, which enables interactions with biological targets. The compound's molecular formula and structural motif make it a valuable intermediate for designing kinase inhibitors, antiviral agents, and crop protection chemicals.

Recent studies highlight the growing demand for pyrimidine derivatives in drug discovery, particularly for cancer therapeutics and neurodegenerative disease research. The cyclopropylmethanamine moiety in this compound enhances metabolic stability—a critical factor addressed in medicinal chemistry optimization discussions. Industry reports indicate a 23% annual growth in patent filings for pyrimidine-containing compounds since 2020, underscoring their commercial relevance.

Synthetic routes to 1514684-56-0 typically involve cross-coupling reactions between 5-bromopyrimidine and cyclopropane precursors, followed by reductive amination. Analytical characterization via LC-MS and NMR spectroscopy confirms its high purity (>98%), meeting standards for preclinical development. Researchers emphasize its advantages over similar amine-functionalized heterocycles in terms of solubility profiles and bioavailability.

Environmental and regulatory aspects of 1-(pyrimidin-5-yl)cyclopropylmethanamine production align with green chemistry principles. Modern flow reactor technologies have reduced solvent waste by 40% compared to batch processes—a key consideration for ESG-focused manufacturers. The compound's low ecotoxicity profile makes it suitable for sustainable crop science applications, addressing current concerns about environmental persistence.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design. A 2023 Journal of Medicinal Chemistry study demonstrated its efficacy as a fragment library component for protein-protein interaction modulation. These developments respond to frequent search queries about "next-generation drug discovery tools" and "small molecule modulators."

Storage and handling recommendations for CAS 1514684-56-0 emphasize protection from oxidative degradation through argon atmosphere storage at -20°C. Thermal stability studies confirm decomposition only above 210°C, supporting its use in high-temperature reaction schemes. These technical specifications address common purchaser concerns about compound shelf life and shipping conditions.

The global market for pyrimidine-based intermediates is projected to reach $1.2 billion by 2028, with 1514684-56-0 positioned as a high-growth segment. Custom synthesis services now offer isotope-labeled versions (13C, 15N) for metabolic pathway studies, reflecting industry demand for tracer compounds in mechanistic research.

Quality control protocols for this compound employ HPLC-UV and chiral separation techniques to ensure enantiomeric purity—critical for stereoselective synthesis applications. Recent advancements in crystallization methods have improved yields by 15%, addressing frequent queries about process optimization in fine chemical production.